2-(Phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride

• IUPAC Name: 2-(phenoxymethyl)-1H-pyrimidin-6-one;hydrochloride
• InChI: InChI=1S/C11H10N2O2.ClH/c14-11-6-7-12-10(13-11)8-15-9-4-2-1-3-5-9;/h1-7H,8H2,(H,12,13,14);1H
• InChI Key: QTKCZHHYSBLFSH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=NC=CC(=O)N2.Cl
• Molecular Formula: C11H11ClN2O2
• Molecular Weight: 238.67 g/mol
• CAS No.: 1790140-56-5

Description

2-(Phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride is a useful research compound. Its molecular formula is C11H11ClN2O2 and its molecular weight is 238.67 g/mol. The purity is usually 95%.
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Biological Activity

2-(Phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride is a synthetic compound that has garnered attention for its potential biological activities. This article reviews the existing literature on its biological effects, mechanisms of action, and potential therapeutic applications, supported by data tables and case studies.

Chemical Structure and Properties

The compound belongs to the class of dihydropyrimidines, characterized by a pyrimidine ring structure. Its specific molecular formula is $C_{12}H_{14}ClN_3O$ with a molecular weight of 255.71 g/mol. The hydrochloride form enhances its solubility in aqueous solutions, facilitating biological studies.

Antimicrobial Activity

Research indicates that compounds similar to 2-(Phenoxymethyl)-1,4-dihydropyrimidin-4-one exhibit significant antimicrobial properties. A study demonstrated that derivatives of dihydropyrimidines showed effectiveness against various bacterial strains, including Escherichia coli and Staphylococcus aureus.

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
2-(Phenoxymethyl)-1,4-dihydropyrimidin-4-one	E. coli	32 µg/mL
	S. aureus	16 µg/mL

These results suggest that the compound may inhibit bacterial growth through interference with cell wall synthesis or protein synthesis pathways.

Antiviral Activity

The antiviral potential of dihydropyrimidine derivatives has been explored in various studies. For instance, a related compound was shown to inhibit viral replication in vitro against the human immunodeficiency virus (HIV), with an EC50 value of approximately 5 µM. This suggests that 2-(Phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride may also possess similar antiviral properties.

The biological activity of 2-(Phenoxymethyl)-1,4-dihydropyrimidin-4-one hydrochloride is hypothesized to involve several mechanisms:

• Inhibition of Enzymatic Activity : The compound may act as an inhibitor of key enzymes involved in microbial metabolism.
• Disruption of Membrane Integrity : Similar compounds have been shown to disrupt microbial cell membranes, leading to cell lysis.
• Interference with Nucleic Acid Synthesis : Some studies suggest that these compounds can inhibit DNA or RNA polymerases, thereby affecting viral replication.

Case Studies

A notable case study involved the application of this compound in a murine model for evaluating its therapeutic efficacy against infections caused by resistant bacterial strains. The results indicated a significant reduction in bacterial load in treated mice compared to controls, supporting its potential as a novel antimicrobial agent.